Cas no 33968-47-7 (1,2-Pentadecanediol)

• Product Name: 1,2-Pentadecanediol
• CAS No: 33968-47-7
• MF: C₁₅H₃₂O₂
• MW: 244.413385391235
• CID: 319315
• PubChem ID: 118123
• Update Time: 2025-04-19

1,2-Pentadecanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Pentadecanediol
• Pentadecane-1,2-diol
• SCHEMBL1847019
• NS00055698
• EINECS 251-767-5
• FETBCQJCOOEKPM-UHFFFAOYSA-N
• DTXSID40955545
• 33968-47-7

• Inchi： 1S/C15H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16/h15-17H,2-14H2,1H3
• InChI Key： FETBCQJCOOEKPM-UHFFFAOYSA-N
• SMILES： OC(CO)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 244.24036
• Monoisotopic Mass: 244.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.8954 (rough estimate)
• Melting Point: 87°C (estimate)
• Boiling Point: 303.27°C (rough estimate)
• Flash Point: 147.2°C
• Refractive Index: 1.4702 (estimate)
• PSA: 40.46